Cas no 2229151-64-6 (2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229151-64-6
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 5970204
• PubChem ID: 165753437
• Update Time: 2025-07-30

2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine
• 2229151-64-6
• EN300-1949149

• Inchi： 1S/C10H12BrF2NO/c1-10(14,9(12)13)6-3-4-8(15-2)7(11)5-6/h3-5,9H,14H2,1-2H3
• InChI Key： AAQLALCENNALCF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)(C(F)F)N)OC

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine

Professional Introduction to Compound with CAS No. 2229151-64-6 and Product Name: 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine

The compound identified by the CAS number 2229151-64-6 and the product name 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications. The presence of both bromo and methoxy substituents on the aromatic ring, combined with the fluorinated propanamine moiety, contributes to its distinct chemical behavior and potential biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The structural motif of 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine aligns well with these trends, as the fluorine atoms introduce electron-withdrawing effects that can fine-tune the electronic properties of the molecule. This has been observed to influence both its reactivity and its interactions with biological targets.

In particular, the 3-bromo-4-methoxyphenyl group is a well-documented scaffold in drug discovery, often employed to achieve specific pharmacological effects. The bromine atom provides a handle for further chemical modification via cross-coupling reactions, while the methoxy group contributes to hydrophobicity and can serve as a site for hydrogen bonding interactions. These features make the compound a versatile building block for synthesizing more complex molecules with tailored properties.

The 1,1-difluoropropan-2-amine portion of the molecule introduces additional complexity, offering opportunities for diverse functionalization. The amine group is a common pharmacophore in many active pharmaceutical ingredients (APIs), capable of forming hydrogen bonds with biological targets such as proteins and nucleic acids. The presence of two fluorine atoms at the alpha position relative to this amine group further enhances its potential as a bioactive entity by influencing both its conformational flexibility and electronic distribution.

Current research in this area has demonstrated that compounds with similar structural features can exhibit promising activities in various therapeutic contexts. For instance, derivatives of 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine have shown potential in preclinical studies as modulators of enzyme activity and receptor binding. The combination of bromo and methoxy substituents on an aromatic ring has been linked to enhanced binding affinity in certain protein targets, which is a critical factor in drug design.

The fluorinated aliphatic chain in this compound also plays a crucial role in its overall behavior. Fluoroalkyl groups are known to improve lipophilicity and oral bioavailability, which are essential attributes for any drug candidate. By incorporating two fluorine atoms into the propanamine backbone, the molecule achieves a balance between polarizability and lipophilicity that can be advantageous for membrane penetration and target interaction.

From a synthetic perspective, 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine serves as an excellent intermediate for constructing more elaborate scaffolds. The bromine atom allows for palladium-catalyzed cross-coupling reactions with various aryl halides or organometallic reagents, enabling the introduction of additional functional groups at different positions on the aromatic ring. Meanwhile, the amine group can be further modified through reductive amination, alkylation, or acylation to generate diverse derivatives with tailored biological properties.

The significance of this compound is further underscored by its potential applications in developing novel therapeutics. Researchers are exploring its utility as a precursor for kinase inhibitors, which are widely used in oncology and immunology. The combination of electronic effects from fluorine atoms and steric hindrance from bulky substituents can be leveraged to achieve high selectivity against specific enzymatic targets.

Moreover, advances in computational chemistry have enabled more precise predictions of the biological activity of molecules like 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine. Molecular docking studies have revealed that this compound can interact with various protein pockets through multiple non-covalent interactions. These insights have guided optimization efforts aimed at improving potency while minimizing off-target effects.

In conclusion, 2229151-64-6and 2-(3-bromo-4-methoxyphenyl)-1,1-difluoropropan-2-amine represent a compelling example of how structural complexity can be harnessed to develop novel bioactive molecules. The interplay between bromo、methoxy、and fluorine substituents creates opportunities for diverse chemical modifications and biological functions，making it a valuable asset in pharmaceutical research。As our understanding of molecular interactions continues to evolve，compounds such as these will undoubtedly play an increasingly important role in shaping next-generation therapeutics。